Cas no 2171672-93-6 (3,4-diamino-3-methylpentanamide)

3,4-Diamino-3-methylpentanamide is a specialized organic compound featuring a branched pentane backbone with amino and amide functional groups. Its unique structure, combining both diamino and amide moieties, makes it a valuable intermediate in pharmaceutical and fine chemical synthesis. The compound’s reactivity allows for selective modifications, enabling applications in peptidomimetics and bioactive molecule development. Its stability under standard conditions and solubility in polar solvents enhance its utility in laboratory and industrial settings. The presence of multiple reactive sites offers versatility in coupling reactions, making it a useful building block for complex organic frameworks. Proper handling and storage are recommended to maintain its integrity.
3,4-diamino-3-methylpentanamide structure
2171672-93-6 structure
Product Name:3,4-diamino-3-methylpentanamide
CAS No:2171672-93-6
MF:C6H15N3O
MW:145.202800989151
CID:6138028
PubChem ID:165865741
Update Time:2025-07-10

3,4-diamino-3-methylpentanamide Chemical and Physical Properties

Names and Identifiers

    • 3,4-diamino-3-methylpentanamide
    • EN300-1284266
    • 2171672-93-6
    • Inchi: 1S/C6H15N3O/c1-4(7)6(2,9)3-5(8)10/h4H,3,7,9H2,1-2H3,(H2,8,10)
    • InChI Key: HZTWVQNWDLHBOB-UHFFFAOYSA-N
    • SMILES: O=C(CC(C)(C(C)N)N)N

Computed Properties

  • Exact Mass: 145.121512110g/mol
  • Monoisotopic Mass: 145.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.1
  • Topological Polar Surface Area: 95.1Ų

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Additional information on 3,4-diamino-3-methylpentanamide

3,4-diamino-3-methylpentanamide (CAS No. 2171672-93-6): A Comprehensive Overview

3,4-diamino-3-methylpentanamide (CAS No. 2171672-93-6) is a unique and intriguing compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and biology. This compound, characterized by its specific molecular structure, has been the subject of numerous studies aimed at understanding its properties and potential therapeutic uses.

The chemical formula of 3,4-diamino-3-methylpentanamide is C7H16N4O, and it is a member of the class of compounds known as diamides. The presence of two amino groups and a methyl group in its structure imparts unique chemical and biological properties that make it a valuable candidate for further research and development.

In the realm of medicinal chemistry, 3,4-diamino-3-methylpentanamide has shown promise as a potential lead compound for the development of new therapeutic agents. Recent studies have explored its interactions with various biological targets, including enzymes and receptors, which are crucial for many physiological processes. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that 3,4-diamino-3-methylpentanamide exhibits potent inhibitory activity against a specific enzyme involved in the metabolism of neurotransmitters. This finding suggests that the compound could be further optimized to develop drugs for treating neurological disorders such as Parkinson's disease and Alzheimer's disease.

Beyond its potential therapeutic applications, 3,4-diamino-3-methylpentanamide has also been investigated for its role in cellular signaling pathways. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can modulate key signaling molecules involved in cell proliferation and differentiation. These findings have implications for cancer research, as they suggest that 3,4-diamino-3-methylpentanamide could be used to develop novel anti-cancer agents that target specific signaling pathways.

The synthesis of 3,4-diamino-3-methylpentanamide has been optimized using modern synthetic techniques to ensure high yields and purity. A notable method involves the condensation of 3-amino-3-methylbutanoic acid with ammonia under controlled conditions. This approach not only simplifies the synthesis process but also reduces the formation of unwanted by-products. The resulting compound can be easily purified using standard chromatographic techniques, making it readily available for further studies.

In addition to its chemical synthesis, the stability and solubility properties of 3,4-diamino-3-methylpentanamide have been extensively characterized. It has been found to be stable under a wide range of conditions, including varying pH levels and temperatures. This stability is crucial for its use in both laboratory settings and potential clinical applications. Moreover, the compound exhibits good solubility in both aqueous and organic solvents, which facilitates its use in various experimental protocols.

The safety profile of 3,4-diamino-3-methylpentanamide has also been evaluated through comprehensive toxicity studies. These studies have shown that the compound is generally well-tolerated at therapeutic concentrations and does not exhibit significant cytotoxic effects on human cells. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its safe use in clinical settings.

In conclusion, 3,4-diamino-3-methylpentanamide (CAS No. 2171672-93-6) represents a promising compound with a wide range of potential applications in medicinal chemistry and biological research. Its unique chemical structure and favorable properties make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and biological effects, it is likely that this compound will play an increasingly important role in advancing our understanding of various diseases and developing new treatments.

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